N-(3-(benzofuran-2-yl)propyl)-4-bromothiophene-2-carboxamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)propyl]-4-bromothiophene-2-carboxamide
• InChI: InChI=1S/C16H14BrNO2S/c17-12-9-15(21-10-12)16(19)18-7-3-5-13-8-11-4-1-2-6-14(11)20-13/h1-2,4,6,8-10H,3,5,7H2,(H,18,19)
• InChI Key: CBLDWWCXLUOSDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)CCCNC(=O)C3=CC(=CS3)Br
• Molecular Formula: C16H14BrNO2S
• Molecular Weight: 364.3 g/mol

Description

Benzofuran derivatives are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are a significant part of many drugs and natural medicines.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves constructing a benzofuran ring through proton quantum tunneling.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is characterized by a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran derivatives can undergo various chemical reactions. For instance, 3-(Benzofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde can be used as a precursor for the synthesis of a series of novel heterocycles.

Scientific Research Applications

Anti-Tumor Activity

• Benzofuran compounds have been investigated for their potential as anti-tumor agents. These molecules exhibit cytotoxic effects on cancer cells by interfering with cell division, inducing apoptosis, and inhibiting tumor growth. .

Antibacterial Properties

• Some benzofuran derivatives demonstrate antibacterial activity against various pathogens. These compounds may inhibit bacterial enzymes, disrupt cell membranes, or interfere with essential metabolic pathways. .

Anti-Oxidative Effects

• Benzofuran compounds possess antioxidant properties, which can help protect cells from oxidative stress and prevent damage caused by free radicals. .

Anti-Viral Applications

• Researchers have identified benzofuran derivatives with anti-viral activity. For instance, a recently discovered macrocyclic benzofuran compound exhibits anti-hepatitis C virus (HCV) activity. .

Drug Lead Compounds

• Due to their biological activities, benzofuran compounds are considered promising natural drug lead compounds. Scientists explore their chemical structures to design and develop new drugs for various diseases. .

Synthetic Methods and Complex Derivatives

• Researchers have developed innovative methods for constructing benzofuran rings. For example:
  • .

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have potential applications in many aspects, making these substances potential natural drug lead compounds .

Mode of Action

Benzofuran derivatives have been developed and utilized as anticancer agents . For example, a benzofuran carbohydrazide compound displayed excellent activities against E. coli and S. aureus .

Biochemical Pathways

Benzofuran compounds have been shown to have a broad range of clinical uses, indicating the diverse pharmacological activities of this series of compounds .

Pharmacokinetics

The broad range of clinical uses of benzofuran derivatives suggests that they have favorable pharmacokinetic properties .

Result of Action

Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Action Environment

The broad range of clinical uses of benzofuran derivatives suggests that they are effective in a variety of environments .

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can also vary widely. For example, 2-Benzofuranyl methyl ketone is not classified as a hazardous substance or mixture.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on discovering novel benzofuran compounds with enhanced biological activities and developing more efficient methods for their synthesis.